Cas no 2196449-71-3 (1-[4-[4-(Trifluoromethyl)phenyl]-1-piperazinyl]-2-propen-1-one)

• Product Name: 1-[4-[4-(Trifluoromethyl)phenyl]-1-piperazinyl]-2-propen-1-one
• CAS No: 2196449-71-3
• MF: C₁₄H₁₅F₃N₂O
• MW: 284.276913881302
• CID: 5414025
• PubChem ID: 137948975
• Update Time: 2025-06-12

1-[4-[4-(Trifluoromethyl)phenyl]-1-piperazinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 2196449-71-3
• Z3488636953
• 1-{4-[4-(trifluoromethyl)phenyl]piperazin-1-yl}prop-2-en-1-one
• 1-[4-[4-(trifluoromethyl)phenyl]piperazin-1-yl]prop-2-en-1-one
• SCHEMBL21583753
• EN300-6702416
• 1-[4-[4-(Trifluoromethyl)phenyl]-1-piperazinyl]-2-propen-1-one

• Inchi： 1S/C14H15F3N2O/c1-2-13(20)19-9-7-18(8-10-19)12-5-3-11(4-6-12)14(15,16)17/h2-6H,1,7-10H2
• InChI Key： YGKFQEKGOQMJID-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=C(C(F)(F)F)C=C2)CC1)(=O)C=C

Computed Properties

• Exact Mass: 284.11364759g/mol
• Monoisotopic Mass: 284.11364759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.240±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 421.5±45.0 °C(Predicted)
• pka: 2.02±0.10(Predicted)

Additional information on 1-[4-[4-(Trifluoromethyl)phenyl]-1-piperazinyl]-2-propen-1-one

Research Brief on 1-[4-[4-(Trifluoromethyl)phenyl]-1-piperazinyl]-2-propen-1-one (CAS: 2196449-71-3)

1-[4-[4-(Trifluoromethyl)phenyl]-1-piperazinyl]-2-propen-1-one (CAS: 2196449-71-3) is a synthetic small molecule that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. This compound, characterized by a piperazine core linked to a trifluoromethylphenyl group and an α,β-unsaturated ketone moiety, exhibits structural features that are often associated with bioactivity, particularly in the modulation of neurotransmitter receptors and enzymes. Recent studies have explored its applications in drug discovery, with a focus on its role as a potential kinase inhibitor or as a scaffold for the development of novel therapeutics targeting neurological and inflammatory disorders.

The synthesis of 1-[4-[4-(Trifluoromethyl)phenyl]-1-piperazinyl]-2-propen-1-one involves a multi-step process, typically starting with the condensation of 1-(4-(trifluoromethyl)phenyl)piperazine with acryloyl chloride under controlled conditions. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for pharmacological studies. Analytical techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography have been employed to confirm its structure and purity, ensuring its suitability for further biological evaluation.

In vitro studies have demonstrated that 1-[4-[4-(Trifluoromethyl)phenyl]-1-piperazinyl]-2-propen-1-one exhibits moderate to high affinity for certain serotonin and dopamine receptor subtypes, suggesting its potential as a lead compound for the treatment of psychiatric disorders such as schizophrenia and depression. Additionally, its α,β-unsaturated ketone functionality has been implicated in the inhibition of protein kinases, particularly those involved in inflammatory signaling pathways. This dual activity profile makes it a promising candidate for further optimization and development.

Recent preclinical evaluations have focused on the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) characteristics. Preliminary data indicate that 1-[4-[4-(Trifluoromethyl)phenyl]-1-piperazinyl]-2-propen-1-one has favorable oral bioavailability and metabolic stability, although further studies are needed to assess its toxicity and potential off-target effects. Computational modeling and structure-activity relationship (SAR) studies are currently underway to identify derivatives with enhanced potency and selectivity.

In conclusion, 1-[4-[4-(Trifluoromethyl)phenyl]-1-piperazinyl]-2-propen-1-one represents a versatile scaffold with significant potential in drug discovery. Its unique structural features and promising biological activities warrant further investigation, particularly in the context of neurological and inflammatory diseases. Future research should focus on elucidating its mechanism of action, optimizing its pharmacological profile, and advancing it through the drug development pipeline.